Cas no 1805626-74-7 (6-Cyano-3-ethyl-2-hydroxybenzoic acid)
6-Cyano-3-ethyl-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 6-Cyano-3-ethyl-2-hydroxybenzoic acid
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- Inchi: 1S/C10H9NO3/c1-2-6-3-4-7(5-11)8(9(6)12)10(13)14/h3-4,12H,2H2,1H3,(H,13,14)
- InChI Key: GKAOGNUYOIZVLZ-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)O)=C(C#N)C=CC=1CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 268
- XLogP3: 2.2
- Topological Polar Surface Area: 81.3
6-Cyano-3-ethyl-2-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001695-1g |
6-Cyano-3-ethyl-2-hydroxybenzoic acid |
1805626-74-7 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
6-Cyano-3-ethyl-2-hydroxybenzoic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 6-Cyano-3-ethyl-2-hydroxybenzoic acid
Comprehensive Overview of 6-Cyano-3-ethyl-2-hydroxybenzoic acid (CAS No. 1805626-74-7): Properties, Applications, and Industry Insights
The chemical compound 6-Cyano-3-ethyl-2-hydroxybenzoic acid (CAS No. 1805626-74-7) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for specialty chemicals and high-performance intermediates, this compound stands out as a critical building block for synthesizing advanced molecules. Researchers and industry professionals frequently search for terms like "6-Cyano-3-ethyl-2-hydroxybenzoic acid synthesis", "CAS 1805626-74-7 applications", and "hydroxybenzoic acid derivatives", reflecting its relevance in modern chemistry.
Structurally, 6-Cyano-3-ethyl-2-hydroxybenzoic acid features a benzoic acid backbone substituted with a cyano group at the 6-position, an ethyl group at the 3-position, and a hydroxyl group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it valuable for designing drug candidates and functional materials. The presence of the cyano group enhances its reactivity, enabling further derivatization, while the hydroxybenzoic acid moiety contributes to its solubility and biocompatibility. Such characteristics align with the current trend toward green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives.
In the pharmaceutical sector, 6-Cyano-3-ethyl-2-hydroxybenzoic acid serves as a precursor for bioactive molecules targeting inflammation, metabolic disorders, and infectious diseases. Its role in medicinal chemistry is underscored by its ability to modulate enzyme activity and receptor interactions. Recent studies highlight its potential in developing small-molecule inhibitors and prodrugs, addressing unmet medical needs. Additionally, its agrochemical applications include the synthesis of herbicides and plant growth regulators, catering to the booming agricultural biotechnology market.
From a commercial perspective, the demand for CAS 1805626-74-7 is driven by its scalability and cost-effectiveness. Manufacturers emphasize high-purity synthesis and process optimization to meet regulatory standards, particularly in regions like North America and Europe, where chemical safety and quality control are paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).
Emerging trends in material science further expand the utility of 6-Cyano-3-ethyl-2-hydroxybenzoic acid. Its incorporation into polymeric materials and coating formulations enhances thermal stability and adhesion properties, appealing to the automotive and electronics industries. Moreover, its photophysical properties are explored for organic semiconductors and sensors, aligning with the push for smart materials and renewable energy technologies.
In conclusion, 6-Cyano-3-ethyl-2-hydroxybenzoic acid (CAS No. 1805626-74-7) exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous research and development, position it as a cornerstone for future advancements. As industries prioritize sustainability and efficiency, this compound will undoubtedly play a pivotal role in shaping next-generation solutions.
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